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Compound of Interest

Compound Name: Chitobiose octaacetate

Cat. No.: B15589258

This technical guide provides a comprehensive overview of chitobiose octaacetate, a fully
acetylated derivative of chitobiose, for researchers, scientists, and professionals in drug
development. This document details its physicochemical properties, synthesis and purification
protocols, characterization methods, and an exploration of its biological significance.

Physicochemical Properties of Chitobiose
Octaacetate

Chitobiose octaacetate is a white crystalline solid derived from chitin, a naturally abundant
biopolymer. Its peracetylated structure renders it soluble in various organic solvents. Key
guantitative data are summarized in Table 1.
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Property Value Reference
CAS Number 7284-18-6, 41670-99-9 [11[2][3]
Molecular Formula C28H40N2017 [11[2][3]
Molecular Weight 676.62 g/mol [2][3]
Appearance Crystalline solid [4]
_ _ 304-405°C (with
Melting Point B [5]
decomposition)
Soluble in DMSO (~20 mg/ml),
DMF (~20 mg/ml), and to a
Solubility lesser extent in ethanol (~0.5 [4]

mg/ml). Sparingly soluble in

aqueous buffers.

Storage Conditions

Recommended storage at
-20°C for long-term stability
(=4 years).

[4][6]

Synthesis and Purification

The production of chitobiose octaacetate is a two-stage process that begins with the

enzymatic hydrolysis of chitin to yield chitobiose, which is subsequently acetylated.

Experimental Protocol 1: Enzymatic Production and
Purification of Chitobiose from Chitin

This protocol is adapted from the methodology described for the production of high-purity

chitobiose from shrimp chitin.[2][3]

1. Preparation of Colloidal Chitin:

e Suspend 20 g of chitin flakes in 150 mL of 12 M HCI with continuous stirring.
 Stir the mixture overnight at 25°C.
o Centrifuge at 3,924 x g for 30-60 minutes at 4°C to pellet the chitin, and discard the

supernatant.
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Wash the pellet thoroughly with ice-cold distilled water until the pH of the suspension is
approximately 7.0.
Air-dry the resulting colloidal chitin in an oven at 60°C and grind it into a fine powder.

. Enzymatic Hydrolysis:

In a 1 L Erlenmeyer flask, combine 1 g of the dried colloidal chitin, 20,000 units of a suitable
chitinase (e.g., from Vibrio campbellii), and 8 mg of BSA in 0.1 M sodium acetate buffer (pH
5.5) to a total volume of 1 L.

Incubate the reaction mixture for 24 hours at 30°C.

Terminate the reaction by centrifuging at 2,359 x g for 40 minutes at 4°C to remove any
unreacted chitin.

. Purification of Chitobiose by Preparative HPLC:

Concentrate the supernatant from the hydrolysis step.

Dissolve 1 g of the concentrated, crude chitobiose in 3 mL of deionized water.

Inject 45 pL aliquots into an Asahipak NH2P-50 10E preparative column (10.0 mm x 250
mm).

Perform the HPLC separation at 25°C with a mobile phase of acetonitrile:water (70:30 v/v) at
a flow rate of 1.0 mL/min.

Monitor the elution at 200 nm and collect the fractions corresponding to the chitobiose peak.
Pool the pure fractions, concentrate them using a rotary evaporator, and then freeze-dry to
obtain pure chitobiose powder.

Experimental Protocol 2: Per-O-Acetylation of
Chitobiose

The following is a representative protocol for the acetylation of chitobiose to form chitobiose
octaacetate, based on standard carbohydrate chemistry techniques.

1. Acetylation Reaction:

o Dissolve 1 gram of dry chitobiose in a mixture of 10 mL of anhydrous pyridine and 10 mL of
acetic anhydride.

« Stir the reaction mixture at room temperature for 24-48 hours, or until the reaction is
complete (monitored by TLC).
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2. Work-up and Isolation:

e Pour the reaction mixture slowly into a beaker of ice water with vigorous stirring to precipitate
the product.

 Filter the white precipitate and wash it thoroughly with cold water.

» Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to
obtain pure chitobiose octaacetate.

e Dry the purified product under vacuum.

Synthesis Workflow

Enzymatic Hydrolysis Crude Chitobiose Preparative HPLC Acetylation
@i ‘ (Chitinase, pH 5.5, 30°C) Solution (AcetonitrilefWater) | | Pure Chitobiose (Acetic Anhydride, Pyridine)

Click to download full resolution via product page

Caption: Workflow for the synthesis of chitobiose octaacetate from chitin.

Characterization of Chitobiose Octaacetate

A combination of spectroscopic techniques is essential for the structural confirmation of
chitobiose octaacetate.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are critical for
confirming the structure. In *H NMR, the presence of multiple sharp singlets in the range of o
1.9-2.2 ppm are characteristic of the acetyl protons. The anomeric protons are expected to
appear in the & 4.5-5.5 ppm region. 2D NMR techniques like COSY and HSQC can be used
for complete signal assignment.[7][8][9]

o Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum would show strong
characteristic absorption bands for the ester carbonyl groups (C=0) around 1740-1750 cm~1
and the C-O stretching of the acetyl groups around 1230 cm~1.

o Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the
molecular weight and elemental composition.

Biological Activity
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While chitobiose octaacetate itself is primarily a synthetic derivative used in further chemical
synthesis, its precursor, chitobiose, has demonstrated notable biological activities.

Antioxidant Properties of Chitobiose

Studies have shown that chitobiose exhibits significant antioxidant properties, including the
ability to scavenge hydroxyl and superoxide radicals.[10][11] This activity is in contrast to its N-
acetylated counterparts, which show no such inhibitory effects.[11] The antioxidant potential of
chitobiose is summarized in Table 2.

Antioxidant Assay ICso0 Value (uM) Reference

Inhibition of Benzoate

] 18 [11]
Hydroxylation (Cu2*/H2032)

Hydroxyl Radical Scavengin
y y . ging 30 [11]
(ZnO photolysis)

The biological activities of chitobiose octaacetate are not as well-documented. Its
peracetylated nature increases its lipophilicity, which may alter its biological uptake and activity
compared to the parent chitobiose. Further research is required to elucidate the specific
biological roles of the acetylated form.

Conceptual Representation of Antioxidant Action

Reactive Oxygen Species

Chitobiose

Cellular Damage
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Caption: Conceptual diagram of the antioxidant action of chitobiose.

In summary, chitobiose octaacetate is a valuable derivative of the bioactive disaccharide
chitobiose. This guide provides essential technical data and protocols to support its synthesis,
characterization, and further investigation in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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